Cas no 82169-61-7 (Pentanoic acid, 5-amino-2-ethyl-)

• Product Name: Pentanoic acid, 5-amino-2-ethyl-
• CAS No: 82169-61-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 697746
• PubChem ID: 19880126
• Update Time: 2025-04-19

Pentanoic acid, 5-amino-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-amino-2-ethyl-
• 5-amino-2-ethylpentanoic acid
• DTXSID70600950
• 82169-61-7
• SCHEMBL1694216
• AKOS006362845
• 2-ethyl-5-aminopentanoic acid
• MNEGCHZAKQMXCP-UHFFFAOYSA-N

• Inchi： 1S/C7H15NO2/c1-2-6(7(9)10)4-3-5-8/h6H,2-5,8H2,1H3,(H,9,10)
• InChI Key： MNEGCHZAKQMXCP-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCCN)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų